Cas no 2137611-87-9 (7-Bromo-6-fluoro-1,4-dihydro-3,1-benzoxazin-2-one)

• Product Name: 7-Bromo-6-fluoro-1,4-dihydro-3,1-benzoxazin-2-one
• CAS No: 2137611-87-9
• MF: C₈H₅BrFNO₂
• MW: 246.03320479393
• CID: 5287272
• Update Time: 2025-09-21

7-Bromo-6-fluoro-1,4-dihydro-3,1-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-6-fluoro-2,4-dihydro-1H-3,1-benzoxazin-2-one
• 7-Bromo-6-fluoro-1,4-dihydro-3,1-benzoxazin-2-one
• 2H-3,1-Benzoxazin-2-one, 7-bromo-6-fluoro-1,4-dihydro-

• Inchi： 1S/C8H5BrFNO2/c9-5-2-7-4(1-6(5)10)3-13-8(12)11-7/h1-2H,3H2,(H,11,12)
• InChI Key： BGENDLMJWSNYSS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2COC(NC=2C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 226
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3